![molecular formula C28H32N2O.2HCl B1139405 GBR 12783 dihydrochloride CAS No. 67469-75-4](/img/structure/B1139405.png)
GBR 12783 dihydrochloride
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Overview
Description
GBR 12783 dihydrochloride is a specific, potent, and selective dopamine uptake inhibitor . It inhibits the [3H]dopamine uptake by rat and mice striatal synaptosomes with IC50s of 1.8 nM and 1.2 nM, respectively . GBR 12783 dihydrochloride can improve memory performance and increase hippocampal acetylcholine release in rats .
Molecular Structure Analysis
The molecular formula of GBR 12783 dihydrochloride is C28H34Cl2N2O . The InChI Key is HJDXBLLTRMCYNC-UHFFFAOYSA-N . The SMILES representation is C1CN (CCN1CCOC (C2=CC=CC=C2)C3=CC=CC=C3)CC=CC4=CC=CC=C4.Cl.Cl .Physical And Chemical Properties Analysis
The molecular weight of GBR 12783 dihydrochloride is 485.5 . It is soluble to 50 mM in DMSO .Scientific Research Applications
Dopamine Uptake Inhibition
GBR 12783 dihydrochloride is a very potent and selective inhibitor of dopamine uptake . The IC50 for inhibition of [3H]-dopamine uptake in rat striatal synaptosomes is 1.8 nM . This makes it a valuable tool in research related to dopamine transport and related neurological conditions.
Neuropharmacology
GBR 12783 dihydrochloride has been used in various neuropharmacological studies due to its potent and selective inhibition of dopamine uptake . It has been used to study the role of dopamine in various neurological and psychiatric disorders, including Parkinson’s disease, schizophrenia, and depression.
Memory Performance Improvement
Research has shown that GBR 12783 dihydrochloride can improve memory performance . This suggests potential applications in the treatment of memory-related disorders such as Alzheimer’s disease and other forms of dementia.
Increase in Hippocampal Acetylcholine Release
GBR 12783 dihydrochloride has been found to increase hippocampal acetylcholine release in rats . Acetylcholine is a neurotransmitter that plays a key role in many functions of the brain, including memory and learning. This suggests potential applications in cognitive enhancement and the treatment of cognitive disorders.
Drug Development
Due to its potent and selective inhibition of dopamine uptake, GBR 12783 dihydrochloride is a valuable tool in drug development . It can be used as a reference compound in the development of new drugs targeting the dopamine transporter.
Biochemical Studies
GBR 12783 dihydrochloride has been used in biochemical studies to investigate the properties and functions of the dopamine transporter . This includes studies on the binding properties of the transporter, its role in dopamine homeostasis, and its regulation by various factors.
Mechanism of Action
Target of Action
GBR 12783 dihydrochloride is a specific, potent, and selective inhibitor of dopamine uptake . Its primary target is the dopamine transporter present in the striatal synaptosomes of rats and mice .
Mode of Action
GBR 12783 dihydrochloride interacts with its target, the dopamine transporter, by inhibiting the uptake of dopamine . This inhibition occurs at very low concentrations, with IC50 values of 1.8 nM and 1.2 nM for rats and mice, respectively .
Result of Action
The inhibition of dopamine uptake by GBR 12783 dihydrochloride leads to an increase in dopamine levels in the synaptic cleft. This can enhance dopaminergic neurotransmission, which is associated with improved memory performance and increased release of acetylcholine in the hippocampus of rats .
Safety and Hazards
properties
IUPAC Name |
1-(2-benzhydryloxyethyl)-4-[(E)-3-phenylprop-2-enyl]piperazine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H32N2O.2ClH/c1-4-11-25(12-5-1)13-10-18-29-19-21-30(22-20-29)23-24-31-28(26-14-6-2-7-15-26)27-16-8-3-9-17-27;;/h1-17,28H,18-24H2;2*1H/b13-10+;; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDXBLLTRMCYNC-JFXLULTRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=CC=C3)CC=CC4=CC=CC=C4.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CCOC(C2=CC=CC=C2)C3=CC=CC=C3)C/C=C/C4=CC=CC=C4.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
GBR 12783 dihydrochloride |
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